Cas no 2248411-74-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2248411-74-5
• MF: C₁₄H₉N₃O₅
• MW: 299.238363027573
• CID: 6259638
• PubChem ID: 165730370
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248411-74-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate
• EN300-6514834

• Inchi： 1S/C14H9N3O5/c18-12-8-3-1-2-4-9(8)13(19)17(12)22-14(20)11-16-15-10(21-11)7-5-6-7/h1-4,7H,5-6H2
• InChI Key： QFEARMBCUASPGM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NN=C1C1CC1

Computed Properties

• Exact Mass: 299.05422040g/mol
• Monoisotopic Mass: 299.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate (CAS No: 2248411-74-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate, identified by its CAS number 2248411-74-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused system of an isoindole ring and an oxadiazole moiety, both of which are known for their versatile biological activities. The presence of a 5-cyclopropyl substituent and a carboxylate functional group further enhances its chemical diversity and potential pharmacological properties.

The synthesis and characterization of this compound represent a testament to the advancements in organic synthesis techniques, particularly in the construction of multi-ringed systems. The isoindole core is a privileged scaffold in drug discovery due to its structural similarity to several bioactive natural products and pharmaceuticals. In contrast, the oxadiazole ring is widely recognized for its role as a pharmacophore in various therapeutic agents, including those targeting inflammation, cancer, and infectious diseases. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate suggests a rich potential for developing novel therapeutic interventions.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. Studies have demonstrated that the structural features of these molecules can significantly influence their biological activity. For instance, the isoindole moiety has been shown to exhibit properties such as receptor binding affinity and metabolic stability, while the oxadiazole ring contributes to electron-deficient characteristics that can enhance interactions with biological targets. The 5-cyclopropyl group is particularly noteworthy as it can modulate the electronic properties of the molecule and influence its solubility and bioavailability.

In terms of pharmacological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and tumor progression. The carboxylate group at the 2-position of the oxadiazole ring is particularly interesting as it can serve as a site for further derivatization to enhance specific biological activities. Additionally, the isoindole ring may provide opportunities for interaction with nuclear receptors or other intracellular signaling molecules.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes for such complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the isoindole and oxadiazole moieties.

The chemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1,3,4-oxadiazole-2-carboxylate have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and dynamics. Additionally, computational methods such as density functional theory (DFT) have been utilized to predict its electronic properties and potential interactions with biological targets. Such computational approaches are invaluable in guiding experimental design and optimizing molecular properties.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to enhance its potency and selectivity. For instance, virtual screening techniques can be used to identify optimal analogs based on known binding affinities or pharmacokinetic profiles. Furthermore, fragment-based drug design strategies may be employed to incrementally build upon the core structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 5-cyclopropyl-l ,3 ,4 -oxadiazole -2 -carboxylate.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The 5-cyclopropyl substituent may contribute to improved oral bioavailability by enhancing lipophilicity while minimizing off-target effects. The carboxylate group at the 2-position could also be exploited for prodrug design or targeted delivery systems. Overall ,the combinationof structural features makes this compound an attractive candidatefor further exploration in medicinal chemistry .

In conclusion, l ,3 -dioxo -23 -dihydro-l H -isoind ol -23 yl 5 -cyc lo prop yl-l ,3 ,4 -ox adia z ole -22 carbox ylate ( CAS No :22484117 4 -5 ) representsa promising scaffoldfor developing novel therapeutic agents . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , offer exciting opportunities for drug discovery . Further research is warranted to fully elucidate its pharmacological potential and optimize its chemical properties for clinical applications . p>